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Compound of Interest

Compound Name: m-PEG24-azide

Cat. No.: B7840202

Essential Safety and Handling Guide for m-
PEG24-azide

For researchers, scientists, and drug development professionals, the safe handling of m-
PEG24-azide is paramount. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to ensure the safe use of this compound

in the laboratory.

m-PEG24-azide is a monodisperse, water-soluble PEG linker containing a terminal azide
group.[1] The azide functional group is highly useful in bioconjugation, particularly in "click
chemistry” reactions.[1] While the polyethylene glycol (PEG) portion of the molecule is
generally considered to have low toxicity, the azide group necessitates careful handling due to
its potential reactivity and toxicity.[2][3] Organic azides can be energetic and potentially
explosive, especially those with a low molecular weight and a high nitrogen-to-carbon ratio.[4]
Although m-PEG24-azide has a high molecular weight, which generally suggests lower
explosive risk, it is crucial to handle it with care.[4]

Physicochemical and Hazard Information

While a comprehensive Safety Data Sheet (SDS) for m-PEG24-azide is not readily available,
the following tables summarize its known properties and the hazard classifications for a related,
lower molecular weight compound, m-PEG2-azide, which should be considered indicative of

the potential hazards.
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Table 1: Physicochemical Properties of m-PEG24-azide

Property

Value

Source

Chemical Formula

C49H99N3024

[1]5]

Molecular Weight 1114.33 g/mol [5]
Not specified (likely a white to )

Appearance ) ) ) ) General chemical knowledge
off-white solid or viscous oil)

Storage Conditions -20°C [11[7]

Table 2: GHS Hazard Classification for m-PEG2-azide*

Hazard Class

Hazard Category

Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

] ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects

*Data is for m-PEG2-azide
(CAS No. Not Available) and
should be considered as

indicative for m-PEG24-azide.

[8]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is essential when handling m-PEG24-azide to minimize

exposure and ensure personal safety.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

o Protects against skin
Double-gloved nitrile or other _ S
) ) ) ) absorption. The azide ion has
Hand Protection appropriate chemical-resistant o ]
a toxicity similar to the cyanide

loves.
J ion.[4]

) Chemical safety glasses or
Eye Protection Protects eyes from splashes.
splash goggles.

Prevents contamination of

Skin and Body Protection A fully buttoned lab coat. ]
personal clothing.

Not generally required if ]
) ] ] . ] A fume hood provides
Respiratory Protection handled in a certified chemical o
adequate ventilation.
fume hood.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is crucial for the safe handling of m-PEG24-azide.
1. Preparation and Engineering Controls:

e Fume Hood: All work with m-PEG24-azide, including weighing and solution preparation,
must be conducted in a certified chemical fume hood to minimize inhalation exposure.[9]

» Review Documentation: Before starting any work, thoroughly review this safety guide and
any available supplier safety information.

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and in good working order.

2. Handling the Compound:

» Avoid Metal Spatulas: Do not use metal spatulas or other metal utensils to handle azides, as
this can lead to the formation of shock-sensitive metal azides.[10] Use plastic or ceramic

spatulas.
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» Avoid Incompatible Materials: Keep m-PEG24-azide away from strong acids, oxidizing
agents, and heavy metals.[10] Reaction with acids can generate highly toxic and explosive
hydrazoic acid.[11]

o Solvent Choice: Avoid using halogenated solvents like dichloromethane and chloroform, as
they can react with azides to form extremely unstable di- and tri-azidomethane.[10]

3. Storage:
o Temperature: Store m-PEG24-azide at -20°C in a tightly sealed container.[1][7]

e Labeling: Ensure the container is clearly labeled with the chemical name and any relevant
hazard warnings.

e Segregation: Store away from incompatible materials, particularly acids and metals.[12]

Experimental Workflow for Handling m-PEG24-azide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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